2-Amino-3-fluoro-n-methylbenzamide

• IUPAC Name: 2-amino-3-fluoro-N-methylbenzamide
• InChI: InChI=1S/C8H9FN2O/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: XUPIMWRWXRQZEO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)F)N
• Molecular Formula: C8H9FN2O
• DSSTOX Substance ID: DTXSID80650623
• Molecular Weight: 168.17 g/mol
• CAS RN: 1017789-26-2

Description

2-Amino-3-fluoro-n-methylbenzamide is a chemical compound with the molecular formula C8H9FN2O. It has a molecular weight of 168.17.

Molecular Structure Analysis

The InChI code for 2-Amino-3-fluoro-n-methylbenzamide is 1S/C8H9FN2O/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,10H2,1H3,(H,11,12). This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 1 oxygen atom in the molecule.

Physical And Chemical Properties Analysis

2-Amino-3-fluoro-n-methylbenzamide is a solid at room temperature. The storage temperature is between 2-8°C.

Scientific Research Applications

Synthesis of Androgen Receptor Antagonists

2-Amino-3-fluoro-N-methylbenzamide serves as a precursor in the synthesis of androgen receptor antagonists like MDV3100, highlighting its significance in pharmaceutical chemistry. The synthetic process involves multiple stages, including oxidation, amidation, reduction, and Hofmann alkylation, demonstrating the chemical's versatility in complex organic syntheses (Li Zhi-yu, 2012).

Exploration of Crystalline Forms

The compound's derivatives are subject to research for their crystalline forms, indicating its potential in developing novel therapeutic agents. For instance, specific crystalline forms of related compounds have been claimed and investigated for treating various disorders, including asthma, gastrointestinal diseases, pain, and depression (P. Norman, 2008).

Iron-Catalyzed, Fluoroamide-Directed C-H Fluorination

2-Amino-3-fluoro-N-methylbenzamide is used in iron-catalyzed, amide-directed fluorination processes, which is crucial for introducing fluorine atoms into organic molecules. This process is noteworthy for its broad substrate scope, functional group tolerance, and avoidance of noble metal additives, representing a significant advancement in organic synthesis (Brian J. Groendyke et al., 2016).

Analysis of Thermal Stability

The compound's derivatives, such as 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA), have been studied for their thermal stability. Research in this area involves using dynamic DSC curves and kinetic software to predict thermal stability parameters like TMRad and SADT, underscoring the compound's importance in safety and stability assessments in materials science (Yunbo Cong et al., 2021).

Investigation in Foldamer Structural Elements

2-Amino-3-fluoro-N-methylbenzamide and its derivatives are crucial in the study of foldamer structural elements. By analyzing compounds like ortho-fluoro- and ortho-chloro-N-methylbenzamide, researchers can understand the conformational behavior of aromatic oligoamide building blocks. This research contributes significantly to the rational design of novel arylamide foldamers (J. Galan et al., 2009).

Safety and Hazards

The compound is labeled with an exclamation mark pictogram, indicating that it may be harmful if swallowed, and may cause eye irritation and respiratory irritation. Precautionary measures include avoiding formation of dust and aerosols, and using personal protective equipment.

Synthesis routes and methods

Procedure details

1,1′-Carbonyldiimidazole (1.946 g, 12.00 mmol) was added in one portion to 2-amino-3-fluorobenzoic acid (1.551 g, 10 mmol) in THF (25 mL) at room temperature and the resulting suspension stirred for 18 hours. A 2N solution of methylamine in THF (7.50 mL, 15.00 mmol) was added and the resulting solution stirred at room temperature for 1 hour. The mixture was evaporated and the residue dissolved in EtOAc (100 mL). The solution was washed sequentially with water (2×50 mL) and a saturated solution of NaCl (50 mL). The organic layer was dried over MgSO4 and then evaporated. The residue was dissolved in EtOAc (100 mL) and the mixture washed sequentially with a 2M solution of NaOH (50 mL), water (50 mL), and then with a saturated solution of NaCl (50 mL). The organic layer was dried over MgSO4 and then evaporated to afford 2-amino-3-fluoro-N-methylbenzamide (1.349 g, 80% yield); 1H NMR spectrum: (300 MHz, CDCl3) δ 2.91 (3H, d), 5.52 (2H, s), 5.97 (1H, s), 6.49 (1H, td), 6.93-7.04 (2H, m); Mass spectrum: m/z (ESI+) (M+H)+ =169.34.